9-Oxo Ketotifen

Specification

• CAS No.: 34580-09-1
• Molecular Formula: C19H19NOS
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-(1-methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-9-one
• Standard InChI: InChI=1S/C19H19NOS/c1-20-9-6-13(7-10-20)19-15-5-3-2-4-14(15)17(21)12-18-16(19)8-11-22-18/h2-5,8,11H,6-7,9-10,12H2,1H3
• Standard InChI Key: VKHZVYSAANYDBM-UHFFFAOYSA-N
• SMILES: CN1CCC(=C2C3=C(CC(=O)C4=CC=CC=C42)SC=C3)CC1
• Canonical SMILES: CN1CCC(=C2C3=C(CC(=O)C4=CC=CC=C42)SC=C3)CC1

Introduction

Chemical Identity and Classification

9-Oxo Ketotifen is formally identified in chemical databases with specific identifiers that distinguish it from related compounds. It is classified as an impurity found in ketotifen formulations, specifically designated as "Ketotifen Impurity E" in pharmaceutical contexts.

Chemical Identifiers

The compound possesses several formal identifiers that enable precise tracking in chemical and pharmaceutical databases:

Identifier Type	Value
PubChem CID	12274837
CAS Registry Number	34580-09-1
DSSTox Substance ID	DTXSID80483610
UNII	3FR2M45S97
Wikidata	Q82321056

These identifiers were established when the compound was first added to the PubChem database on February 7, 2007, with the most recent modification to its entry occurring on March 8, 2025.

Nomenclature

The compound is known by several chemical names, with varying degrees of specificity:

• 9-Oxo Ketotifen (common name)

• 2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-9-one (systematic name)

• 4-(1-Methylpiperidin-4-ylidene)-4H-benzocyclohepta[1,2-b]thiophen-9(10H)-one (alternative systematic name)

• Ketotifen Impurity E (pharmaceutical designation)

Structural Characteristics

Molecular Properties

9-Oxo Ketotifen has a well-defined molecular structure with specific chemical properties:

Property	Value
Molecular Formula	C19H19NOS
Molecular Weight	309.4 g/mol
Structure Type	Heterocyclic compound
Functional Groups	Ketone, tertiary amine, thiophene

These properties were computed using PubChem 2.2 (PubChem release 2024.11.20).

Structural Elements

The structure of 9-Oxo Ketotifen incorporates several key elements:

• A methylpiperidine ring

• A thiophene ring system

• A benzocycloheptane moiety

• A ketone functional group at the 9-position

This structural arrangement gives the compound its specific chemical reactivity and potential biological activity. The compound's name "9-Oxo Ketotifen" indicates the presence of an oxo (ketone) group at the 9-position of the ketotifen molecular framework.

Relationship to Ketotifen

Structural Comparison

9-Oxo Ketotifen is structurally related to ketotifen, which is formally named 4-(1-methyl-4-piperidyline)-4H-benzo(4,5) cyclohepta-(1,2-b) thiophene-10-one. The primary structural differences appear to involve the position of the ketone group and potentially other modifications to the core structure.

Pharmaceutical Context

Ketotifen Applications

To understand the potential significance of 9-Oxo Ketotifen, it is helpful to examine the therapeutic applications of its parent compound, ketotifen:

• Antiallergic and anti-inflammatory agent

• Treatment of pulmonary diseases including asthma and bronchitis

• Management of dermal diseases including urticaria and atopic dermatitis

• Alleviation of gastrointestinal disorders including gastric irritation and enteritis

Limitations of Ketotifen

Despite its therapeutic potential, ketotifen has "serious sedative side effects" that limit its clinical usefulness. This has prompted research into derivatives and isomers that might retain the beneficial properties while reducing adverse effects.

Quality Control Implications

Analytical Detection

The analytical identification and quantification of 9-Oxo Ketotifen would be important in pharmaceutical quality assurance processes. Standard analytical techniques would likely include:

• High-Performance Liquid Chromatography (HPLC)

• Mass Spectrometry (MS)

• Nuclear Magnetic Resonance (NMR) Spectroscopy

These methods would be crucial for ensuring that ketotifen formulations meet regulatory standards for impurity levels.

Research Gaps and Future Directions

Limited Specific Research

A notable limitation in the current scientific literature is the scarcity of studies specifically focused on 9-Oxo Ketotifen. While extensive research exists on ketotifen and some of its derivatives (such as norketotifen and 10-hydroxy-ketotifen), there appears to be little published information on the biological activity, pharmacokinetics, or toxicology of 9-Oxo Ketotifen itself.

Comparative Studies

Comparative studies of ketotifen and related compounds, including 9-Oxo Ketotifen, could provide valuable insights. The research on optically active isomers of ketotifen and its derivatives suggests that stereochemical variations can significantly affect the therapeutic profile of these compounds.